Cas no 34555-38-9 (Benzenebutanenitrile,4-nitro-g-oxo-)

• Product Name: Benzenebutanenitrile,4-nitro-g-oxo-
• CAS No: 34555-38-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 294954
• PubChem ID: 43608229
• Update Time: 2025-04-19

Benzenebutanenitrile,4-nitro-g-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile,4-nitro-g-oxo-
• 4-(4-NITROPHENYL)-4-OXOBUTANENITRILE
• DTXSID00656223
• 34555-38-9

• Inchi： 1S/C10H8N2O3/c11-7-1-2-10(13)8-3-5-9(6-4-8)12(14)15/h3-6H,1-2H2
• InChI Key： DCZZTVNFSWEWJY-UHFFFAOYSA-N
• SMILES： O=C(CCC#N)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.053
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.7A^2

Experimental Properties

• PSA: 86.68000
• LogP: 2.60448